Cas no 553653-39-7 (2-(5-chlorothiophen-2-yl)ethan-1-ol)

• Product Name: 2-(5-chlorothiophen-2-yl)ethan-1-ol
• CAS No: 553653-39-7
• MF: C₆H₇ClOS
• MW: 162.637179613113
• MDL: MFCD16301087
• CID: 4034874
• PubChem ID: 63967770
• Update Time: 2025-06-12

2-(5-chlorothiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneethanol, 5-chloro-
• 2-(5-chlorothiophen-2-yl)ethanol
• 2-(5-chlorothiophen-2-yl)ethan-1-ol
• AKOS013283566
• 980-436-4
• DXA65339
• 2-(5-chloro-2-thienyl)-ethanol
• 2-(5-Chloro-2-thienyl)ethanol
• EN300-1250081
• FFPYIDHZXPSZRQ-UHFFFAOYSA-N
• CS-0225816
• SCHEMBL4526544
• 553653-39-7

• MDL： MFCD16301087
• Inchi： 1S/C6H7ClOS/c7-6-2-1-5(9-6)3-4-8/h1-2,8H,3-4H2
• InChI Key： FFPYIDHZXPSZRQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CCO)S1

Computed Properties

• Exact Mass: 161.9906137g/mol
• Monoisotopic Mass: 161.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-(5-chlorothiophen-2-yl)ethan-1-ol

Recent Advances in the Study of 553653-39-7 and 2-(5-chlorothiophen-2-yl)ethan-1-ol in Chemical Biology and Pharmaceutical Research

The compound with CAS number 553653-39-7 and the specific product 2-(5-chlorothiophen-2-yl)ethan-1-ol have recently gained attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery and development, particularly in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential industrial applications.

Recent studies have demonstrated that 2-(5-chlorothiophen-2-yl)ethan-1-ol serves as a key intermediate in the synthesis of various pharmacologically active compounds. Its structural features, including the chlorothiophene moiety and the hydroxyl group, make it a versatile building block for the development of new drugs. Researchers have explored its use in the synthesis of antiviral, antibacterial, and anti-inflammatory agents, with promising results in preclinical studies.

One of the most significant breakthroughs involves the application of 553653-39-7 in targeted drug delivery systems. This compound has shown potential as a carrier molecule due to its stability and biocompatibility. Studies have indicated that when conjugated with therapeutic agents, it can enhance drug solubility and improve bioavailability, addressing some of the major challenges in pharmaceutical formulation.

In terms of synthetic methodology, recent publications have reported innovative approaches to the production of 2-(5-chlorothiophen-2-yl)ethan-1-ol. These include green chemistry techniques that minimize environmental impact while maintaining high yield and purity. Such advancements are particularly relevant given the growing emphasis on sustainable practices in the pharmaceutical industry.

The biological evaluation of these compounds has revealed interesting pharmacological profiles. In vitro studies have demonstrated moderate to strong activity against certain pathogenic strains, while in vivo experiments have shown favorable pharmacokinetic properties. These findings suggest potential applications in treating infectious diseases and inflammatory conditions, though further clinical validation is required.

From a structural perspective, computational chemistry studies have provided valuable insights into the molecular interactions of these compounds with biological targets. Molecular docking simulations have identified potential binding sites and mechanisms of action, which could guide the design of more potent derivatives in future drug development efforts.

Industrial applications of these compounds are also being explored. Several patents have recently been filed covering their use in specialty chemicals and as intermediates in the production of advanced materials. The unique electronic properties of the chlorothiophene moiety make these compounds particularly interesting for applications in organic electronics and materials science.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of compounds derived from 553653-39-7 and 2-(5-chlorothiophen-2-yl)ethan-1-ol. Issues such as cost-effectiveness, scalability of synthesis, and comprehensive toxicity profiling need to be addressed to fully realize their potential in pharmaceutical applications.

In conclusion, the ongoing research on 553653-39-7 and 2-(5-chlorothiophen-2-yl)ethan-1-ol demonstrates their significant potential in chemical biology and pharmaceutical development. The combination of synthetic versatility, biological activity, and material properties makes these compounds valuable tools for drug discovery and other applications. Future research directions may focus on structure-activity relationship studies, process optimization, and clinical evaluation of derived therapeutic candidates.